Cas no 850568-77-3 (N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide)

• Product Name: N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide
• CAS No: 850568-77-3
• MF: C₈H₁₂BNO₅S
• MW: 245.060581207275
• MDL: MFCD07363750
• CID: 719861
• PubChem ID: 44119332
• Update Time: 2025-10-18

N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-(N-(2-Hydroxyethyl)sulfamoyl)phenyl)boronic acid
• 4-(2-Hydroxyethylsulfamoyl)benzeneboronic acid
• [4-(2-hydroxyethylsulfamoyl)phenyl]boronic acid
• Boronic acid,B-[4-[[(2-hydroxyethyl)amino]sulfonyl]phenyl]-
• N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide
• OR3985
• {4-[(2-hydroxyethyl)sulfamoyl]phenyl}boronic acid
• N-(2-Hydroxyethyl) 4-boronobenzenesulphonamide
• DTXSID50657144
• MFCD07363750
• 4-[N-(2-Hydroxyethyl)sulphamoyl]benzeneboronic acid
• AKOS015833559
• SCHEMBL387555
• EN300-209648
• (4-{[(2-hydroxyethyl)amino]sulfonyl}phenyl)boronic acid
• 4-(2-HYDROXYETHYLSULFAMOYL)PHENYLBORONIC ACID
• 850568-77-3
• 4-(2-hydroxyethylsulfamoyl)-phenylboronic acid
• OQYVRTONAFVNJR-UHFFFAOYSA-N
• F76182
• (4-(N-(2-Hydroxyethyl)sulfamoyl)phenyl)boronicacid
• CS-0175055
• 4-(N-(2-hydroxyethyl)sulfamoyl)-phenylboronic acid
• AB30687
• PS-9565
• 4-(N-(2-HYDROXYETHYL)SULFAMOYL)PHENYLBORONIC ACID

• MDL： MFCD07363750
• Inchi： 1S/C8H12BNO5S/c11-6-5-10-16(14,15)8-3-1-7(2-4-8)9(12)13/h1-4,10-13H,5-6H2
• InChI Key： OQYVRTONAFVNJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NCCO)(=O)=O

Computed Properties

• Exact Mass: 245.05300
• Monoisotopic Mass: 245.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.48
• Melting Point: 278-284
• Boiling Point: 500.2°C at 760 mmHg
• Flash Point: 256.3°C
• Refractive Index: 1.602
• PSA: 115.24000
• LogP: -0.89130

N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide

Comprehensive Overview of N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide (CAS No. 850568-77-3): Properties, Applications, and Innovations

N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide (CAS No. 850568-77-3) is a specialized boron-containing sulfonamide derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique hydroxyethyl and boronobenzene functional groups, serves as a versatile building block in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies. Its molecular structure combines the sulfonamide moiety, known for its bioactivity, with a boron atom, which enhances binding affinity to biological targets.

Recent advancements in precision medicine and bioconjugation chemistry have highlighted the potential of N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide. Researchers are exploring its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy for degrading disease-causing proteins. The compound’s boronic acid group facilitates reversible covalent interactions with proteins, making it valuable for designing pH-responsive drug delivery systems. This aligns with the growing demand for smart therapeutics that adapt to physiological conditions.

In materials science, CAS No. 850568-77-3 is investigated for its utility in organic electronics and sensor technologies. The boron center’s electron-deficient nature enables applications in fluorescent probes for detecting analytes like glucose or reactive oxygen species (ROS). Such innovations cater to the rising interest in point-of-care diagnostics and wearable health monitors, addressing global health challenges. Additionally, the compound’s sulfonamide backbone contributes to its stability under varying environmental conditions, a critical factor for industrial scalability.

Sustainability is another key focus area. The synthesis of N-(2-Hydroxyethyl) 4-boronobenzenesulfonamide has been optimized to reduce hazardous byproducts, aligning with green chemistry principles. This resonates with the pharmaceutical industry’s shift toward eco-friendly manufacturing processes. Furthermore, its potential in agrochemical formulations—such as plant growth regulators—demonstrates cross-industry relevance, particularly amid increasing food security concerns.

From a commercial perspective, CAS No. 850568-77-3 is available through specialized suppliers catering to research institutions and biotech startups. Quality control protocols, including HPLC purity validation and NMR characterization, ensure consistency for critical applications. As interest in boron-based compounds grows, this compound is poised to play a pivotal role in advancing both therapeutic and technological frontiers.